Cas no 899761-44-5 (3-(2,5-dimethylbenzenesulfonyl)-N-(2-ethoxyphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine)

• Product Name: 3-(2,5-dimethylbenzenesulfonyl)-N-(2-ethoxyphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine
• CAS No: 899761-44-5
• MF: C₂₅H₂₃N₅O₃S
• MW: 473.546823740005
• CID: 5944120
• PubChem ID: 18559735
• Update Time: 2025-07-09

3-(2,5-dimethylbenzenesulfonyl)-N-(2-ethoxyphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dimethylbenzenesulfonyl)-N-(2-ethoxyphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine
• [1,2,3]Triazolo[1,5-a]quinazolin-5-amine, 3-[(2,5-dimethylphenyl)sulfonyl]-N-(2-ethoxyphenyl)-
• 3-(2,5-dimethylphenyl)sulfonyl-N-(2-ethoxyphenyl)triazolo[1,5-a]quinazolin-5-amine
• 3-(2,5-DIMETHYLBENZENESULFONYL)-N-(2-ETHOXYPHENYL)-[1,2,3]TRIAZOLO[1,5-A]QUINAZOLIN-5-AMINE
• 3-((2,5-dimethylphenyl)sulfonyl)-N-(2-ethoxyphenyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine
• 899761-44-5
• AKOS001865636
• 3-[(2,5-dimethylphenyl)sulfonyl]-N-(2-ethoxyphenyl)[1,2,3]triazolo[1,5-a]quinazolin-5-amine
• F1608-0152

• Inchi： 1S/C25H23N5O3S/c1-4-33-21-12-8-6-10-19(21)26-23-18-9-5-7-11-20(18)30-24(27-23)25(28-29-30)34(31,32)22-15-16(2)13-14-17(22)3/h5-15H,4H2,1-3H3,(H,26,27)
• InChI Key： NTZHGLBFCCJXRB-UHFFFAOYSA-N
• SMILES： N12N=NC(S(C3=CC(C)=CC=C3C)(=O)=O)=C1N=C(NC1=CC=CC=C1OCC)C1=C2C=CC=C1

Computed Properties

• Exact Mass: 473.15216079g/mol
• Monoisotopic Mass: 473.15216079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 792
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• pka: -1.21±0.40(Predicted)

Additional information on 3-(2,5-dimethylbenzenesulfonyl)-N-(2-ethoxyphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine

3-(2,5-Dimethylbenzenesulfonyl)-N-(2-ethoxyphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine (CAS No 899761-44-5): A Comprehensive Overview

The compound 3-(2,5-Dimethylbenzenesulfonyl)-N-(2-ethoxyphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine (CAS No 899761-44-5) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of quinazoline derivatives, which have been extensively studied for their biological activities and applications in drug development. The molecule's structure incorporates a sulfonyl group attached to a dimethylbenzene ring and an ethoxyphenyl group, which contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of quinazoline derivatives in the development of anticancer agents. The presence of the sulfonyl group in this compound enhances its solubility and bioavailability, making it a promising candidate for targeted drug delivery systems. Additionally, the ethoxyphenyl group introduces hydrophilic properties, which can improve the molecule's interaction with biological systems. These structural features make CAS No 899761-44-5 a valuable compound for exploring novel therapeutic strategies against various diseases.

One of the most notable advancements in the study of this compound involves its application in enzyme inhibition. Researchers have demonstrated that CAS No 899761-44-5 exhibits potent inhibitory activity against key enzymes involved in cellular signaling pathways. This property makes it a potential lead compound for developing drugs targeting conditions such as inflammation, neurodegenerative diseases, and cancer. Furthermore, its ability to modulate these pathways without significant toxicity suggests a favorable safety profile for future clinical applications.

The synthesis of CAS No 899761-44-5 involves a multi-step process that combines advanced organic synthesis techniques. The incorporation of the sulfonyl group and ethoxyphenyl group requires precise control over reaction conditions to ensure high yields and purity. Recent optimizations in synthetic protocols have significantly improved the efficiency of this process, making large-scale production more feasible for research and industrial purposes.

In terms of structural characterization, modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm the molecular structure of CAS No 899761-44-5. These studies have provided detailed insights into the spatial arrangement of atoms within the molecule, which is critical for understanding its pharmacokinetic properties and interactions with biological targets.

Another area of active research involves the exploration of CAS No 899761-44-5's role in bioconjugation chemistry. Its functional groups allow for easy modification and conjugation with other biomolecules, enabling its use in drug delivery systems and diagnostic agents. For instance, coupling this compound with antibodies or nanoparticles could enhance its specificity and efficacy in targeting diseased cells while minimizing off-target effects.

From an environmental perspective, the degradation pathways and ecological impact of CAS No 899761-44-5 are also under investigation. Understanding how this compound interacts with environmental systems is crucial for ensuring sustainable practices during its production and application. Preliminary studies suggest that it undergoes rapid biodegradation under aerobic conditions, reducing potential risks to ecosystems.

In conclusion, CAS No 899761-44-5 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and characterization techniques, positions it as a key player in future innovations within pharmaceuticals and materials science. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial sectors.